Cas no 2711019-49-5 (GLP-1R agonist 1)

• Product Name: GLP-1R agonist 1
• CAS No: 2711019-49-5
• MF: C₃₂H₂₉ClFN₃O₅
• MW: 590.041170835495
• CID: 5146838
• Update Time: 2025-07-16

GLP-1R agonist 1 Chemical and Physical Properties

Names and Identifiers

• GLP-1R agonist 1

• Inchi： 1S/C32H29ClFN3O5/c1-32(24-7-6-21(33)16-25(24)34)41-28-4-2-3-23(30(28)42-32)19-9-12-36(13-10-19)18-29-35-26-8-5-20(31(38)39)15-27(26)37(29)17-22-11-14-40-22/h2-9,15-16,22H,10-14,17-18H2,1H3,(H,38,39)/t22-,32-/m0/s1
• InChI Key： DVQZQZUPAYGPQC-ICACTRECSA-N
• SMILES： C[C@]1(C2C=CC(=CC=2F)Cl)OC2=CC=CC(C3=CCN(CC3)CC3=NC4=CC=C(C=C4N3C[C@H]3OCC3)C(=O)O)=C2O1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 774.1±60.0 °C(Predicted)
• pka: 7.05±0.40(Predicted)

Additional information on GLP-1R agonist 1

Comprehensive Overview of GLP-1R agonist 1 (CAS No. 2711019-49-5): Mechanism, Applications, and Future Perspectives

The GLP-1R agonist 1 (CAS No. 2711019-49-5) is a cutting-edge therapeutic agent targeting the glucagon-like peptide-1 receptor (GLP-1R), a pivotal player in metabolic regulation. As a GLP-1R agonist, this compound has garnered significant attention for its potential in managing type 2 diabetes, obesity, and related metabolic disorders. With the rising global prevalence of these conditions, the demand for innovative treatments like GLP-1R agonist 1 has surged, making it a focal point in both academic research and pharmaceutical development.

One of the most searched questions regarding GLP-1R agonists revolves around their mechanism of action. GLP-1R agonist 1 functions by mimicking the endogenous GLP-1 hormone, which enhances glucose-dependent insulin secretion, suppresses glucagon release, and slows gastric emptying. These effects collectively contribute to improved glycemic control and weight management—key concerns for patients and healthcare providers alike. Recent studies also suggest potential benefits in cardiovascular protection, a hotspot topic given the link between diabetes and heart disease.

The uniqueness of GLP-1R agonist 1 lies in its pharmacokinetic profile and selectivity. Unlike earlier-generation agonists, this compound exhibits prolonged half-life and reduced side effects such as nausea, addressing common patient complaints. Researchers are particularly intrigued by its oral bioavailability, a rare trait among peptide-based therapies, which could revolutionize administration routes for GLP-1R-targeted drugs.

From an SEO perspective, trending queries like "GLP-1R agonist weight loss" or "best GLP-1 agonist for diabetes" highlight public interest in practical applications. GLP-1R agonist 1 responds to these demands with clinical data showing significant HbA1c reduction and sustained weight loss in trials. Its potential as a dual-action therapy (addressing both hyperglycemia and obesity) aligns with the growing preference for multifunctional metabolic drugs.

Innovation extends to drug delivery systems for GLP-1R agonist 1. Nanotechnology-based formulations are being explored to enhance its tissue targeting and minimize off-target effects. Such advancements cater to the increasing search trends around "next-generation diabetes treatments" and "smart drug delivery," positioning this compound at the forefront of precision medicine.

Despite its promise, challenges like cost-effectiveness and long-term safety remain hot topics in forums and publications. Ongoing phase III clinical trials aim to address these concerns while exploring broader indications, including NAFLD (non-alcoholic fatty liver disease)—a condition frequently co-searched with GLP-1R agonists due to shared metabolic pathways.

In conclusion, GLP-1R agonist 1 (CAS No. 2711019-49-5) represents a paradigm shift in metabolic disease management. Its multimodal benefits, coupled with evolving formulations, make it a standout candidate in the competitive landscape of GLP-1R-targeted therapeutics. As research unfolds, this compound is poised to answer pressing patient needs while setting new standards for efficacy and patient compliance in chronic disease care.